Cas no 911826-09-0 ((R)-6-Fluorochroman-4-amine hydrochloride)

• Product Name: (R)-6-Fluorochroman-4-amine hydrochloride
• CAS No: 911826-09-0
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• MDL: MFCD15474862
• CID: 1026659
• Update Time: 2025-06-08

(R)-6-Fluorochroman-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-4-Amino-6-fluorochroman Hydrochloride
• (R)-4-Amino-6-fluorochromane Hydrochloride
• (4R)-6-fluoro-3,4-dihydro-2H-chromen-4-amine,hydrochloride
• (R)-6-fluorochroman-4-amine hcl
• (R)-6-Fluorochroman-4-amine hydrochloride
• (R)-6-FLUORO-CHROMAN-4-YLAMINE HYDROCHLORIDE
• VHMBQKMHABXVJN-DDWIOCJRSA-N
• WT1207
• 5223AC
• (R)-4-AMINO-6-FLUOROCHROMAN HCL
• (R)-4-Amino-6-fluorochromaneHydrochloride
• ST2408179
• AX8215891
• AM20041392
• (R)
• 2H-1-Benzopyran-4-amine, 6-fluoro-3,4-dihydro-, hydrochloride, (4R)- (9CI)

• MDL： MFCD15474862
• Inchi： 1S/C9H10FNO.ClH/c10-6-1-2-9-7(5-6)8(11)3-4-12-9;/h1-2,5,8H,3-4,11H2;1H/t8-;/m1./s1
• InChI Key： VHMBQKMHABXVJN-DDWIOCJRSA-N
• SMILES： N[C@@H]1CCOC2C=CC(=CC1=2)F.Cl

Computed Properties

• Exact Mass: 203.05100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Topological Polar Surface Area: 35.2

Experimental Properties

• PSA: 35.25000
• LogP: 3.11030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (R)-6-Fluorochroman-4-amine hydrochloride

Research Brief on (R)-6-Fluorochroman-4-amine hydrochloride (CAS: 911826-09-0)

(R)-6-Fluorochroman-4-amine hydrochloride (CAS: 911826-09-0) is a chiral amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its fluorinated chroman backbone, has shown potential as a key intermediate in the synthesis of bioactive molecules and therapeutic agents. Recent studies have explored its applications in central nervous system (CNS) drug development, particularly in targeting neurotransmitter systems and modulating receptor activity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of (R)-6-Fluorochroman-4-amine hydrochloride as a precursor in the synthesis of novel serotonin receptor modulators. The research highlighted its enantiomeric purity and stability under physiological conditions, making it a valuable candidate for further pharmacological evaluation. The study employed advanced spectroscopic techniques, including NMR and HPLC, to confirm the compound's structural integrity and purity.

Another significant development was reported in a 2024 paper in ACS Chemical Neuroscience, where researchers utilized (R)-6-Fluorochroman-4-amine hydrochloride to develop a series of fluorinated analogs with enhanced blood-brain barrier permeability. The study demonstrated that these analogs exhibited improved pharmacokinetic profiles compared to their non-fluorinated counterparts, suggesting potential applications in treating neurodegenerative disorders.

In addition to its pharmacological potential, (R)-6-Fluorochroman-4-amine hydrochloride has also been explored in chemical biology for its utility in probe development. A recent study in Chemical Communications detailed its incorporation into fluorescent probes for imaging dopamine receptors in live cells. The probe's high specificity and low background noise were attributed to the unique electronic properties imparted by the fluorine substituent.

Ongoing research continues to uncover new applications for this compound, with several patents filed in 2024 for its use in drug delivery systems and diagnostic tools. The compound's versatility and robust chemical properties position it as a promising candidate for future therapeutic and diagnostic innovations in the chemical biology and pharmaceutical industries.